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  3. (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
(2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Brand Name: Vulcanchem
CAS No.: 135608-87-6
VCID: VC21158842
InChI: InChI=1S/C16H17Cl2N3O8S/c17-6-3-9(22)12(18)14(13(6)26)30-5-8(15(27)20-4-11(24)25)21-10(23)2-1-7(19)16(28)29/h3,7-8H,1-2,4-5,19H2,(H,20,27)(H,21,23)(H,24,25)(H,28,29)/t7-,8-/m0/s1
SMILES: C1=C(C(=O)C(=C(C1=O)Cl)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)Cl
Molecular Formula: C16H17Cl2N3O8S
Molecular Weight: 482.3 g/mol

(2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid

CAS No.: 135608-87-6

Cat. No.: VC21158842

Molecular Formula: C16H17Cl2N3O8S

Molecular Weight: 482.3 g/mol

* For research use only. Not for human or veterinary use.

(2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid - 135608-87-6

Specification

CAS No. 135608-87-6
Molecular Formula C16H17Cl2N3O8S
Molecular Weight 482.3 g/mol
IUPAC Name (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C16H17Cl2N3O8S/c17-6-3-9(22)12(18)14(13(6)26)30-5-8(15(27)20-4-11(24)25)21-10(23)2-1-7(19)16(28)29/h3,7-8H,1-2,4-5,19H2,(H,20,27)(H,21,23)(H,24,25)(H,28,29)/t7-,8-/m0/s1
Standard InChI Key SIMWAUGDLUXWDC-YUMQZZPRSA-N
Isomeric SMILES C1=C(C(=O)C(=C(C1=O)Cl)SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)Cl
SMILES C1=C(C(=O)C(=C(C1=O)Cl)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)Cl
Canonical SMILES C1=C(C(=O)C(=C(C1=O)Cl)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)Cl

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